Cas no 1341037-14-6 (2-Azaspiro[4.5]decane-1,8-dione)
2-Azaspiro[4.5]decane-1,8-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-Azaspiro[4.5]decane-1,8-dione
- 3-Azaspiro[4.5]decane-4.8-dione
- C1(NCCC11CCC(CC1)=O)=O
- SCHEMBL16897545
- DB-192403
- MFCD30802260
- EN300-7425775
- P19369
- Z2787488133
- PB40329
- WTURVMYPNLHFLO-UHFFFAOYSA-N
- 1341037-14-6
- PS-15596
- SY321216
- CS-0055795
- DTXSID401305087
-
- MDL: MFCD30802260
- Inchi: 1S/C9H13NO2/c11-7-1-3-9(4-2-7)5-6-10-8(9)12/h1-6H2,(H,10,12)
- InChI Key: WTURVMYPNLHFLO-UHFFFAOYSA-N
- SMILES: O=C1C2(CCC(CC2)=O)CCN1
Computed Properties
- Exact Mass: 167.094628657 g/mol
- Monoisotopic Mass: 167.094628657 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 46.2
- Molecular Weight: 167.20
2-Azaspiro[4.5]decane-1,8-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB534964- |
2-Azaspiro[4.5]decane-1,8-dione; . |
1341037-14-6 | €972.20 | 2022-03-01 | |||
| abcr | AB534964-1 g |
2-Azaspiro[4.5]decane-1,8-dione; . |
1341037-14-6 | 1g |
€702.60 | 2023-04-14 | ||
| Chemenu | CM563397-1g |
2-Azaspiro[4.5]decane-1,8-dione |
1341037-14-6 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM563397-5g |
2-Azaspiro[4.5]decane-1,8-dione |
1341037-14-6 | 95%+ | 5g |
$*** | 2023-03-30 | |
| Chemenu | CM563397-10g |
2-Azaspiro[4.5]decane-1,8-dione |
1341037-14-6 | 95%+ | 10g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | D631058-1G |
2-azaspiro[4.5]decane-1,8-dione |
1341037-14-6 | 97% | 1g |
$480 | 2024-05-23 | |
| eNovation Chemicals LLC | D631058-5G |
2-azaspiro[4.5]decane-1,8-dione |
1341037-14-6 | 97% | 5g |
$1445 | 2024-05-23 | |
| eNovation Chemicals LLC | D631058-10G |
2-azaspiro[4.5]decane-1,8-dione |
1341037-14-6 | 97% | 10g |
$2405 | 2024-05-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126435-1g |
2-Azaspiro[4.5]decane-1,8-dione |
1341037-14-6 | 98% | 1g |
¥3840.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126435-5g |
2-Azaspiro[4.5]decane-1,8-dione |
1341037-14-6 | 98% | 5g |
¥11523.00 | 2024-08-09 |
2-Azaspiro[4.5]decane-1,8-dione Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 2-Azaspiro[4.5]decane-1,8-dione
Introduction to 2-Azaspiro[4.5]decane-1,8-dione (CAS No: 1341037-14-6)
2-Azaspiro[4.5]decane-1,8-dione, identified by the Chemical Abstracts Service Number (CAS No) 1341037-14-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic structure, featuring a nitrogen atom integrated into a decane backbone, presents a unique framework that is both structurally intriguing and biologically relevant. The compound's distinct architecture and functional groups make it a promising candidate for further exploration in drug discovery and molecular pharmacology.
The chemical structure of 2-Azaspiro[4.5]decane-1,8-dione consists of a spirocyclic core where two rings are connected at a single carbon atom. The presence of a nitrogen atom in one of the rings introduces basicity and potential hydrogen bonding capabilities, which are critical for interactions with biological targets. Additionally, the carbonyl groups at the 1 and 8 positions provide opportunities for further derivatization and functionalization, enabling the synthesis of analogs with tailored pharmacological properties.
In recent years, there has been growing interest in spirocyclic compounds due to their unique conformational rigidity and potential for selective binding to biological receptors. The nitrogen-containing spirocycles, in particular, have shown promise as scaffolds for developing novel therapeutic agents. 2-Azaspiro[4.5]decane-1,8-dione is no exception, and its potential applications are being explored across various therapeutic areas.
One of the most compelling aspects of 2-Azaspiro[4.5]decane-1,8-dione is its potential as a precursor for bioactive molecules. Researchers have been investigating its derivatives as candidates for treating neurological disorders, inflammatory conditions, and even cancer. The compound's ability to modulate biological pathways is attributed to its ability to interact with specific enzymes and receptors, thereby influencing cellular processes.
Recent studies have highlighted the compound's interactions with enzymes involved in pain signaling pathways. For instance, derivatives of 2-Azaspiro[4.5]decane-1,8-dione have been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins that mediate pain and inflammation. This finding opens up possibilities for developing new nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.
The synthesis of 2-Azaspiro[4.5]decane-1,8-dione has also been optimized to enhance yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to access this compound in multi-kilogram quantities. These advancements are crucial for supporting preclinical and clinical studies aimed at evaluating the therapeutic potential of this compound and its derivatives.
In addition to its pharmacological applications, 2-Azaspiro[4.5]decane-1,8-dione has shown promise in material science applications due to its rigid spirocyclic structure. This structural feature makes it a suitable candidate for designing polymers with specific mechanical properties or as a building block for supramolecular assemblies.
The future direction of research on 2-Azaspiro[4.5]decane-1,8-dione is likely to focus on expanding its chemical space through structural diversification and exploring new therapeutic targets. Computational modeling and high-throughput screening techniques will play a pivotal role in identifying novel derivatives with enhanced biological activity.
The development of 2-Azaspiro[4.5]decane-1,8-dione as a lead compound underscores the importance of heterocyclic chemistry in drug discovery. Its unique structural features offer a rich foundation for designing molecules that can interact selectively with biological targets, thereby opening up new avenues for therapeutic intervention.
In conclusion,2-Azaspiro[4.5]decane-1,8-dione (CAS No: 1341037-14-6) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structure and functional properties make it an attractive scaffold for developing novel drugs targeting neurological disorders, inflammation, and cancer.
1341037-14-6 (2-Azaspiro[4.5]decane-1,8-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)